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Compound of Interest

Compound Name: Regelidine

Cat. No.: B1631799 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and maintaining regulatory compliance. Regelidine, a natural product isolated from

Tripterygium regelii, is intended for research use only and requires careful management

throughout its lifecycle, including its ultimate disposal.[1] This guide provides a comprehensive

overview of the recommended procedures for the proper disposal of Regelidine, treating it as a

hazardous chemical waste in the absence of specific federal or institutional guidelines.

I. Hazard Assessment and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures, it is crucial to conduct a thorough hazard

assessment. While a specific Safety Data Sheet (SDS) detailing the disposal of Regelidine is

not readily available, the compound should be handled with caution. Standard laboratory PPE

is mandatory.

Mandatory Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A fully buttoned lab coat should be worn to protect from potential splashes.
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Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator should be used.

II. Chemical and Physical Properties of Regelidine
Understanding the properties of Regelidine is a key component of its safe handling and

disposal.

Property Value

CAS Number 114542-54-0[2]

Molecular Formula C₃₅H₃₇NO₈[2]

Molecular Weight 599.7 g/mol [2]

Purity HPLC >98%[2]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[3]

Storage

Room temperature in the continental US; may

vary elsewhere. Stock solutions: -80°C for 6

months; -20°C for 1 month (protect from light).

[1]

III. Step-by-Step Disposal Procedure
The primary principle for the disposal of Regelidine is to manage it as a hazardous chemical

waste. It must not be discarded in regular trash or poured down the drain.

Waste Segregation:

Do not mix Regelidine waste with other incompatible waste streams.

Solid waste (e.g., contaminated gloves, weigh boats, paper towels) should be collected

separately from liquid waste.

Waste Container Requirements:
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Designated Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste

container.

Material Compatibility: The container material must be compatible with the solvents used

to dissolve Regelidine.

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "Regelidine," and the approximate concentration and quantity of the waste. The

date when waste is first added to the container must also be recorded.

Storage of Hazardous Waste:

Waste containers should be stored in a designated satellite accumulation area within the

laboratory.

This area must be under the control of laboratory personnel and situated away from

general laboratory traffic.

Ensure the container remains securely closed at all times, except when adding waste.

Disposal Request and Pickup:

Once the waste container is full, or in accordance with your institution's guidelines for

storage duration, arrange for its disposal.

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to request a waste pickup.

Follow all institutional procedures for documenting and handing over the waste.

IV. Decontamination of Labware
Any laboratory equipment, such as glassware, spatulas, or magnetic stir bars, that has been in

contact with Regelidine must be thoroughly decontaminated before reuse or disposal.

Rinsing Procedure:
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Rinse the contaminated labware at least three times with a suitable solvent in which

Regelidine is soluble (e.g., ethanol, methanol, or acetone).

Collect all rinsate in the designated hazardous waste container for Regelidine.

Final Washing:

After the solvent rinse, the labware can be washed with soap and water.

Disposal of Empty Containers:

Original containers of Regelidine that are empty should be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous waste.

After thorough rinsing and drying, the empty container can typically be disposed of as non-

hazardous solid waste. Always confirm this with your institution's EHS guidelines.

V. Emergency Procedures
In the event of a spill or accidental exposure, follow these immediate safety measures:

Spill:

Alert personnel in the immediate area.

If the spill is large or you are unsure how to proceed, evacuate the area and contact your

institution's EHS or emergency response team.

For small spills, wear appropriate PPE, cover the spill with an absorbent material, and

collect the material into the hazardous waste container.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Ingestion: Seek immediate medical attention. Do not induce vomiting.
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VI. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Regelidine.

Start: Regelidine Waste Generated

Assess Waste Type
(Solid or Liquid)

Segregate Solid Waste
(e.g., contaminated PPE, labware)

Solid

Segregate Liquid Waste
(e.g., solutions, rinsates)

Liquid

Place in Labeled
Hazardous Solid Waste Container

Place in Labeled
Hazardous Liquid Waste Container

Store in Designated
Satellite Accumulation Area

Container Full or
Storage Time Limit Reached?

No

Request Waste Pickup from EHS

Yes

End: Proper Disposal by EHS
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Caption: Workflow for the proper disposal of Regelidine.

By adhering to these procedures, laboratories can effectively manage the risks associated with

Regelidine and ensure a safe and compliant working environment. Always consult your

institution's specific chemical hygiene plan and waste disposal guidelines for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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